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Compound of Interest

Compound Name: 2-Hydroxybutanenitrile

Cat. No.: B1294457 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxybutanenitrile
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of 2-Hydroxybutanenitrile (CAS No. 4476-02-2). It is intended for

researchers, scientists, and drug development professionals to ensure a safe laboratory

environment and regulatory compliance.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and identifying information

for 2-Hydroxybutanenitrile.
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Property Value Source

CAS Number 4476-02-2 [1]

Molecular Formula C4H7NO [2]

Molecular Weight 85.11 g/mol [3]

Density 0.962 g/mL at 20°C [4]

GHS Hazard Statements

H301: Toxic if swallowedH310:

Fatal in contact with skinH330:

Fatal if inhaledH400: Very toxic

to aquatic life

[1]

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment is mandatory to minimize

exposure and ensure personal safety when handling 2-Hydroxybutanenitrile.

Eye and Face Protection: Chemical safety goggles that conform to EN 166 (EU) or NIOSH

(US) standards are required.[5] If there is a significant risk of splashing, a full-face shield

should be used in addition to goggles.[5][6]

Skin Protection:

Gloves: Wear chemical-resistant, powder-free gloves (e.g., nitrile rubber).[5][6] Gloves

should have long cuffs to be placed over the lab coat sleeves.[6] Contaminated gloves

must be changed immediately.[5] It is recommended to change gloves every 30 to 60

minutes during prolonged handling.[6]

Lab Coat: A fully buttoned lab coat is required to protect against skin contact.[5]

Footwear: Closed-toe, chemical-resistant safety footwear that covers the entire foot is

mandatory in areas where chemicals are handled.[7]

Respiratory Protection: All handling of 2-Hydroxybutanenitrile that may generate vapors or

aerosols must be conducted in a well-ventilated area, preferably within a certified chemical
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fume hood.[5][8] If ventilation is inadequate or if exposure limits are exceeded, a NIOSH-

approved full-face respirator with an appropriate chemical cartridge is required.[8][9]

Procedural Guidance: From Handling to Disposal
The following sections provide step-by-step instructions for the safe handling and disposal of 2-
Hydroxybutanenitrile.

Safe Handling and Operational Plan
Engineering Controls: Always handle 2-Hydroxybutanenitrile in a well-ventilated area, with

a chemical fume hood being the preferred engineering control.[5][8] Ensure that safety

showers and eyewash stations are readily accessible and have been tested.[10]

Pre-Handling: Before use, carefully inspect the container for any damage or leaks. Read the

Safety Data Sheet (SDS) thoroughly.

Handling: Avoid all direct contact with the skin, eyes, and clothing.[5] Do not breathe vapors

or mists.[8] Use non-sparking tools to prevent ignition sources.[8]

Hygiene: Do not eat, drink, or smoke in the laboratory or areas where chemicals are

handled.[5][8] Wash hands thoroughly with soap and water after handling is complete.[5][8]

Storage: Store the chemical in a tightly closed, original container in a cool, dry, and well-

ventilated area.[5] Keep it away from incompatible materials such as strong oxidizing agents.

[5]

Waste Disposal Plan
The disposal of 2-Hydroxybutanenitrile must be managed as hazardous waste due to its

toxicity.[11]

Waste Identification and Segregation:

Classify all materials contaminated with 2-Hydroxybutanenitrile as hazardous chemical

waste.[10]
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Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[10]

Waste Collection and Containment:

Solid Waste: Collect any contaminated lab supplies (e.g., gloves, pipette tips, weigh boats)

in a dedicated, leak-proof, and clearly labeled solid hazardous waste container.[11]

Liquid Waste: If 2-Hydroxybutanenitrile is in a solution, collect it in a separate,

compatible, and clearly labeled liquid hazardous waste container.[11]

Keep waste containers securely closed at all times, except when adding waste.[10][12] Do

not fill containers beyond 90% of their capacity.[12]

Labeling:

Clearly label all waste containers with "Hazardous Waste."[10]

Identify the contents as "2-Hydroxybutanenitrile Waste" and include the CAS number

(4476-02-2).[10]

Disposal of Empty Containers:

Empty containers should be treated as hazardous waste.[11]

Triple-rinse the container with a suitable solvent (e.g., acetone).[11]

Collect the rinsate and dispose of it as hazardous liquid waste.[11]

After rinsing, deface the original label and dispose of the container according to your

institution's guidelines for non-hazardous lab materials.[11]

Final Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to schedule a pickup.[10][11]

Do not attempt to dispose of this chemical down the drain or in regular trash.[11]
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Emergency Procedures
In the event of an exposure, follow these first-aid measures immediately and report all incidents

to your supervisor.

Exposure Route Immediate Action

Skin Contact

Immediately take off all contaminated clothing.

[8] Wash the affected area with plenty of soap

and water for at least 15 minutes.[9][13] Seek

immediate medical attention.[8]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open.[8][13] Remove contact lenses if

present and easy to do so.[9][13] Seek

immediate medical attention.[8]

Inhalation

Move the person to fresh air.[8] If breathing has

stopped or is difficult, provide artificial

respiration or oxygen.[8] Do not use mouth-to-

mouth resuscitation.[8] Seek immediate medical

attention.[8]

Ingestion

Rinse the mouth thoroughly with water.[8] Do

not induce vomiting.[8][14] Never give anything

by mouth to an unconscious person.[8][14] Call

a doctor or Poison Control Center immediately.

[8]

Operational Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Hydroxybutanenitrile.
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Preparation & Handling

Waste Management & Disposal Emergency Response

1. Don PPE
(Goggles, Face Shield, Gloves, Lab Coat)

2. Work in Fume Hood

3. Handle Chemical
(Avoid contact & inhalation)

4. Post-Handling
(Wash hands thoroughly)

5. Segregate Waste
(Solid & Liquid)

Generates Waste

Exposure Event

Accidental Exposure

6. Collect in Labeled
Hazardous Waste Container

7. Store Securely
(Closed container, <90% full)

8. Schedule Pickup
(Contact EHS/Licensed Vendor)

Follow First Aid
(Skin, Eyes, Inhalation, Ingestion)

Seek Immediate
Medical Attention

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 2-Hydroxybutanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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